Cas no 1285111-09-2 (2-(4-Cyclopentylpiperazin-1-yl)butanoic acid)

• Product Name: 2-(4-Cyclopentylpiperazin-1-yl)butanoic acid
• CAS No: 1285111-09-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5558333
• PubChem ID: 62368953
• Update Time: 2025-06-08

2-(4-Cyclopentylpiperazin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Z979474692
• F1907-5609
• starbld0015943
• 2-(4-cyclopentylpiperazin-1-yl)butanoic acid
• 1285111-09-2
• CS-0344258
• AKOS011654844
• 2-(4-Cyclopentylpiperazin-1-yl)butanoic acid

• Inchi： 1S/C13H24N2O2/c1-2-12(13(16)17)15-9-7-14(8-10-15)11-5-3-4-6-11/h11-12H,2-10H2,1H3,(H,16,17)
• InChI Key： PJTKYGBMHJDTPZ-UHFFFAOYSA-N
• SMILES： OC(C(CC)N1CCN(CC1)C1CCCC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Cyclopentylpiperazin-1-yl)butanoic acid

Comprehensive Overview of 2-(4-Cyclopentylpiperazin-1-yl)butanoic acid (CAS No. 1285111-09-2)

2-(4-Cyclopentylpiperazin-1-yl)butanoic acid (CAS No. 1285111-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentylpiperazine moiety and butanoic acid backbone, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The 2-(4-Cyclopentylpiperazin-1-yl)butanoic acid structure combines a piperazine ring with a cyclopentyl group, creating a scaffold that is highly adaptable for designing novel therapeutic agents. Its CAS number 1285111-09-2 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound's butanoic acid component further contributes to its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for cyclopentylpiperazine derivatives has surged due to their role in central nervous system (CNS) drug discovery. 2-(4-Cyclopentylpiperazin-1-yl)butanoic acid is often explored for its potential to modulate neurotransmitter receptors, a topic of high interest in neuroscience and psychiatry. This aligns with current trends in mental health research, where compounds like this are investigated for their efficacy in treating anxiety, depression, and cognitive disorders.

From a synthetic perspective, the compound's piperazine-cyclopentyl hybrid structure offers a balance between lipophilicity and hydrogen-bonding capacity, critical for optimizing drug-like properties. Its CAS 1285111-09-2 designation ensures precise identification in patent filings and regulatory submissions, highlighting its importance in intellectual property and compliance frameworks. Additionally, the butanoic acid moiety provides a handle for further functionalization, enabling the creation of prodrugs or conjugates.

The pharmaceutical industry's focus on personalized medicine and targeted therapies has further elevated the relevance of 2-(4-Cyclopentylpiperazin-1-yl)butanoic acid. Its structural features align with modern drug design principles, such as fragment-based lead discovery and scaffold hopping. Researchers frequently search for "cyclopentylpiperazine synthesis" or "butanoic acid derivatives in drug design," reflecting the compound's niche yet growing prominence in scientific literature.

Beyond therapeutics, CAS 1285111-09-2 is also studied in material science for its potential applications in polymer chemistry and catalysis. The piperazine ring's nitrogen atoms can coordinate with metal ions, making it a candidate for designing ligands in homogeneous catalysis. This multidisciplinary appeal underscores the compound's versatility and broad utility across scientific domains.

In conclusion, 2-(4-Cyclopentylpiperazin-1-yl)butanoic acid (CAS No. 1285111-09-2) represents a compelling case study in the intersection of organic chemistry and life sciences. Its structural ingenuity, combined with its applicability in drug discovery and beyond, positions it as a compound of enduring interest. As research continues to uncover new facets of its functionality, this molecule is poised to remain a focal point in innovative scientific endeavors.